2-(2,4-dimethylphenoxy)-N-(2-isopropyl-6-methylphenyl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-(2-methyl-6-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C20H25NO2/c1-13(2)17-8-6-7-15(4)20(17)21-19(22)12-23-18-10-9-14(3)11-16(18)5/h6-11,13H,12H2,1-5H3,(H,21,22)
• InChI Key: IOMXZKZXMIOGJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=C(C=CC=C2C(C)C)C)C
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

Synthesis Analysis

The synthesis of related acetamide compounds involves strategic chemical reactions, showcasing the versatility and potential of these molecules in various applications. For instance, Sharma et al. (2018) described the synthesis of an analogous acetamide through the reaction of ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, illustrating a method that can potentially apply to our compound of interest (Sharma et al., 2018).

Scientific Research Applications

Biological Effects and Environmental Concerns

Biological Effects of Acetamide Derivatives

A review discusses the toxicology of acetamide and its derivatives, including their commercial importance and the biological consequences of exposure. This could suggest research applications in understanding the toxicological profiles of similar compounds (Kennedy, 2001).

Paracetamol Metabolism and Genetic Differences

Research into paracetamol's metabolism reveals significant intersubject and ethnic differences, suggesting that similar compounds could have varying effects based on genetic backgrounds, highlighting the importance of pharmacogenetics in drug development and safety (Zhao & Pickering, 2011).

Environmental Impact of Pharmaceutical Compounds

A comprehensive review on the adsorptive elimination of acetaminophen from water addresses environmental toxicology, showing the relevance of studying the environmental impacts of pharmaceutical compounds and their removal from water sources (Igwegbe et al., 2021).

Pharmacokinetics, Toxicology, and Therapeutic Uses

Hepatotoxicity and Fatalities

Understanding the hepatotoxicity of paracetamol and related fatalities emphasizes the need for comprehensive safety and risk assessments in the development and clinical use of new compounds, underscoring the balance between therapeutic benefits and potential risks (Tittarelli et al., 2017).

Advanced Oxidation Processes for Drug Degradation

The degradation of acetaminophen and the exploration of advanced oxidation processes to treat water contaminated with pharmaceuticals highlight the importance of research in environmental safety and drug disposal methods (Vo et al., 2019).

Analgesic Mechanisms of Action

A review on acetaminophen's known and novel mechanisms of action for analgesia suggests the complexity of drug action mechanisms and the continuous need for research in understanding how drugs interact with the human body for effective pain management (Ohashi & Kohno, 2020).